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Compound of Interest

Compound Name: BigLEN(mouse)

Cat. No.: B2763617

For researchers, scientists, and drug development professionals working with
BigLEN(mouse), a GPR171 agonist, adherence to strict safety protocols is paramount to
ensure personal safety and prevent environmental contamination.[1] This document provides
essential, immediate safety and logistical information, including operational and disposal plans,
based on the substance's Material Safety Data Sheet (MSDS).

Hazard Identification and Classification

BigLEN(mouse) is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[2] It is crucial to prevent its release into the environment.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BigLEN(mouse) to
minimize exposure.
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PPE Category Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Skin and Body Impervious clothing

Respiratory Suitable respirator

Data sourced from the BigLEN(mouse) TFA
Material Safety Data Sheet.[2]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of BigLEN(mouse) and
ensuring a safe laboratory environment.

Procedure Protocol

Avoid inhalation, and contact with eyes and

skin.[2] Use only in areas with appropriate
Handling exhaust ventilation.[2] Do not eat, drink, or

smoke when using this product.[2] Wash skin

thoroughly after handling.[2]

Keep the container tightly sealed in a cool, well-

ventilated area.[2] Store at -20°C (as a powder)
Storage ] ]

or -80°C (in solvent).[2] Keep away from direct

sunlight and sources of ignition.[2]

Data sourced from the BigLEN(mouse) TFA
Material Safety Data Sheet.[2]

Accidental Release and First Aid Measures

In the event of accidental exposure or release, immediate and appropriate action must be
taken.
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of
Eye Contact water, removing any contact lenses.[2] Seek

prompt medical attention.[2]

Rinse skin thoroughly with large amounts of
Skin Contact water.[2] Remove contaminated clothing and

shoes.[2] Call a physician.[2]

Relocate to fresh air immediately.[2] If breathing
) is difficult, provide cardiopulmonary
Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

) Wash out the mouth with water.[2] Do NOT
Ingestion i N o
induce vomiting.[2] Call a physician.[2]

Use full personal protective equipment.[2] Avoid

breathing vapors, mist, dust, or gas.[2] Ensure
Accidental Release adequate ventilation.[2] Absorb solutions with a

liquid-binding material and decontaminate

surfaces with alcohol.[2]

Data sourced from the BigLEN(mouse) TFA
Material Safety Data Sheet.[2]

Disposal Plan

All waste containing BigLEN(mouse) must be managed as hazardous waste.
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Waste Type Disposal Protocol

Dispose of at an approved waste disposal plant.

[2]

Contents and Container

Collect spillage and dispose of contaminated

Spillage ) )
material according to approved procedures.[2]

Data sourced from the BigLEN(mouse) TFA
Material Safety Data Sheet.[2]

Experimental Workflow: Handling and Disposal of
BigLEN(mouse)

The following diagram outlines the standard operational procedure for working with and

disposing of BigLEN(mouse).
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Preparation

Don Appropriate PPE:
- Safety Goggles
- Protective Gloves
- Impervious Clothing
- Respirator

Handling
y

Work in a well-ventilated area

l

Handle BigLEN(mouse)
Avoid contact and inhalation

l

Perform Experiment

Post-Experimgnt & Disposal

Collect all waste
(contaminated PPE, containers, etc.)

l

Dispose of waste in a designated,
labeled hazardous waste container

l

Decontaminate work surfaces

l

Remove PPE

l

Wash hands thoroughly

Click to download full resolution via product page

Workflow for safe handling and disposal of BigLEN(mouse).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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